Cas no 149139-36-6 (5-amino-1H-Pyrazole-1-carboxylic acid methyl ester)

• Product Name: 5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
• CAS No: 149139-36-6
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 105267
• PubChem ID: 45089112
• Update Time: 2025-04-18

5-amino-1H-Pyrazole-1-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-amino-1H-Pyrazole-1-carboxylic acid methyl ester
• 1H-Pyrazole-1-carboxylicacid, 5-amino-, methyl ester
• 1H-Pyrazole-1-carboxylicacid,5-amino-,methylester(9CI)
• methyl5-amino-1H-pyrazole-1-carboxylate
• SCHEMBL3605567
• 149139-36-6
• METHYL 5-AMINOPYRAZOLE-1-CARBOXYLATE
• AKOS006365804

• Inchi： 1S/C5H7N3O2/c1-10-5(9)8-4(6)2-3-7-8/h2-3H,6H2,1H3
• InChI Key： GQIANYKEGXWWCG-UHFFFAOYSA-N
• SMILES： O(C)C(N1C(=CC=N1)N)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 1.41
• PSA: 70.14000
• LogP: 0.66100